Cas no 177960-39-3 (Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2))
177960-39-3 structure
Product Name:Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2)
CAS No:177960-39-3
MF:C7H10Cl2N2O3
MW:241.0718998909
CID:168449
PubChem ID:133100
Update Time:2025-04-19
Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2)
- 3,5-diamino-4-hydroxybenzoic acid,dihydrochloride
- Alt 486
- Alt-486
- 3,5-diamino-4-hydroxybenzoic acid dihydrochloride
- PTPSGXXEBQSVSM-UHFFFAOYSA-N
- DTXSID10170405
- Benzoic acid, 3,5-diamino-4-hydroxy-, hydrochloride (1:2)
- 3,5-diamino-4-hydroxybenzoic acid;dihydrochloride
- 177960-39-3
- SCHEMBL9064511
-
- Inchi: 1S/C7H8N2O3.2ClH/c8-4-1-3(7(11)12)2-5(9)6(4)10;;/h1-2,10H,8-9H2,(H,11,12);2*1H
- InChI Key: PTPSGXXEBQSVSM-UHFFFAOYSA-N
- SMILES: Cl.Cl.OC1C(=CC(C(=O)O)=CC=1N)N
Computed Properties
- Exact Mass: 240.007
- Monoisotopic Mass: 240.006848
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 14
- XLogP3: nothing
- Topological Polar Surface Area: 110
Experimental Properties
- Boiling Point: 440.8°C at 760 mmHg
- Flash Point: 220.4°C
- PSA: 109.57
Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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